Cas no 2743427-13-4 ((1R,4R,6R,7Z,15R,17R)-N-(cyclopropanesulfonyl)-17-({7-methoxy-8-methyl-2-4-(propan-2-yl)-1,3-thiazol-2-ylquinolin-4-yl}oxy)-13-methyl-2,14-dioxo-3,13-diazatricyclo13.3.0.0,4,6octadec-7-ene-4-carboxamide)

(1R,4R,6R,7Z,15R,17R)-N-(cyclopropanesulfonyl)-17-({7-methoxy-8-methyl-2-4-(propan-2-yl)-1,3-thiazol-2-ylquinolin-4-yl}oxy)-13-methyl-2,14-dioxo-3,13-diazatricyclo13.3.0.0,4,6octadec-7-ene-4-carboxamide structure

2743427-13-4 structure

Product Name:(1R,4R,6R,7Z,15R,17R)-N-(cyclopropanesulfonyl)-17-({7-methoxy-8-methyl-2-4-(propan-2-yl)-1,3-thiazol-2-ylquinolin-4-yl}oxy)-13-methyl-2,14-dioxo-3,13-diazatricyclo13.3.0.0,4,6octadec-7-ene-4-carboxamide

CAS No:2743427-13-4

MF:C₃₈H₄₇N₅O₇S₂

MW:749.939087152481

CID:6105629

PubChem ID:57956385

Update Time:2023-12-13

(1R,4R,6R,7Z,15R,17R)-N-(cyclopropanesulfonyl)-17-({7-methoxy-8-methyl-2-4-(propan-2-yl)-1,3-thiazol-2-ylquinolin-4-yl}oxy)-13-methyl-2,14-dioxo-3,13-diazatricyclo13.3.0.0,4,6octadec-7-ene-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- (1R,4R,6R,7Z,15R,17R)-N-(cyclopropanesulfonyl)-17-({7-methoxy-8-methyl-2-4-(propan-2-yl)-1,3-thiazol-2-ylquinolin-4-yl}oxy)-13-methyl-2,14-dioxo-3,13-diazatricyclo13.3.0.0,4,6octadec-7-ene-4-carboxamide
- Simeprevir (JAN/USAN)
- CHEMBL5094734
- (1R,4R,6R,7Z,15R,17R)-N-(cyclopropanesulfonyl)-17-({7-methoxy-8-methyl-2-[4-(propan-2-yl)-1,3-thiazol-2-yl]quinolin-4-yl}oxy)-13-methyl-2,14-dioxo-3,13-diazatricyclo[13.3.0.0,4,6]octadec-7-ene-4-carboxamide
- SIMEPREVIR
- 2743427-13-4
- EN300-26979887
- 923604-59-5
- D10081
- Inchi： 1S/C38H47N5O7S2/c1-21(2)30-20-51-35(40-30)29-18-32(26-13-14-31(49-5)22(3)33(26)39-29)50-24-16-27-28(17-24)36(45)43(4)15-9-7-6-8-10-23-19-38(23,41-34(27)44)37(46)42-52(47,48)25-11-12-25/h8,10,13-14,18,20-21,23-25,27-28H,6-7,9,11-12,15-17,19H2,1-5H3,(H,41,44)(H,42,46)/b10-8-/t23-,24+,27+,28+,38+/m0/s1
- InChI Key： JTZZSQYMACOLNN-DKNYXMQZSA-N
- SMILES： S(C1CC1)(NC([C@@]12C[C@@H]1C=CCCCCN(C)C([C@@H]1C[C@@H](C[C@H]1C(N2)=O)OC1C=C(C2=NC(C(C)C)=CS2)N=C2C(C)=C(C=CC=12)OC)=O)=O)(=O)=O |c:11|

Computed Properties

Exact Mass: 749.29169120g/mol
Monoisotopic Mass: 749.29169120g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 52
Rotatable Bond Count: 8
Complexity: 1490
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 194Å²

(1R,4R,6R,7Z,15R,17R)-N-(cyclopropanesulfonyl)-17-({7-methoxy-8-methyl-2-4-(propan-2-yl)-1,3-thiazol-2-ylquinolin-4-yl}oxy)-13-methyl-2,14-dioxo-3,13-diazatricyclo13.3.0.0,4,6octadec-7-ene-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26979887-0.05g	(1R,4R,6R,7Z,15R,17R)-N-(cyclopropanesulfonyl)-17-({7-methoxy-8-methyl-2-[4-(propan-2-yl)-1,3-thiazol-2-yl]quinolin-4-yl}oxy)-13-methyl-2,14-dioxo-3,13-diazatricyclo[13.3.0.0,4,6]octadec-7-ene-4-carboxamide	2743427-13-4	95.0%	0.05g	$2755.0	2025-03-20